Cas no 1857972-41-8 (3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1857972-41-8
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6578459
• PubChem ID: 165508392
• Update Time: 2025-05-20

3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• 1857972-41-8
• EN300-1286041

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)13-9(7-10(16)17)8-5-6-15(4)14-8/h5-6,9H,7H2,1-4H3,(H,13,18)(H,16,17)
• InChI Key： DAVUNMBAKUKLSD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CN(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid

Compound CAS No. 1857972-41-8: Structure, Synthesis, and Applications

CAS No. 1857972-41-8, also known as 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl group, a pyrazole ring, and a propanoic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug design and synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tert-butoxy carbonyl (Boc) protected amine. This is followed by the introduction of the pyrazole ring, which is achieved through a nucleophilic aromatic substitution or a coupling reaction. The final step involves the introduction of the propanoic acid group, which can be accomplished via hydrolysis or other suitable methods. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

The structure of 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid is particularly interesting due to the presence of multiple functional groups that can participate in various chemical reactions. The Boc group serves as a protecting group for the amine, which is crucial during intermediate steps of synthesis. The pyrazole ring, on the other hand, is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in drug design. The propanoic acid group adds acidity to the molecule, which can influence its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the development of new drugs targeting various diseases. For instance, researchers have explored its role in anti-tumor drug design due to its ability to inhibit specific enzymes involved in cancer progression. Additionally, its anti-inflammatory properties have been investigated in preclinical models, suggesting its potential use in treating inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it has strong binding affinities to several therapeutic targets, including kinases and proteases. These findings have paved the way for further research into its therapeutic potential.

In conclusion, CAS No. 1857972-41-8 represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing new treatments for various diseases.